Cas no 117889-74-4 (3-(2-amino-1,3-thiazol-4-yl)propanoic acid hydrobromide)

• Product Name: 3-(2-amino-1,3-thiazol-4-yl)propanoic acid hydrobromide
• CAS No: 117889-74-4
• MF: C₆H₉BrN₂O₂S
• MW: 253.116859197617
• MDL: MFCD11506518
• CID: 1068148
• PubChem ID: 46736456
• Update Time: 2025-04-20

3-(2-amino-1,3-thiazol-4-yl)propanoic acid hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3-(2-Amino-thiazol-4-yl)-propionic acid hydrobromide
• 3-(2-amino-1,3-thiazol-4-yl)propanoic acid hydrobromide
• 3-(2-Aminothiazol-4-yl)propanoicacidhydrobromide
• 3-(2-Aminothiazol-4-yl)propanoic acid hydrobromide
• AKOS015834089
• 3-(2-amino-1,3-thiazol-4-yl)propanoic acid;hydrobromide
• EN300-220421
• ALBB-027789
• 3-(2-Amino-thiazol-4-yl)-propionic acidhydrobromide
• 117889-74-4
• 4-thiazolepropanoic acid, 2-amino-, hydrobromide

• MDL： MFCD11506518
• Inchi： 1S/C6H8N2O2S.BrH/c7-6-8-4(3-11-6)1-2-5(9)10;/h3H,1-2H2,(H2,7,8)(H,9,10);1H
• InChI Key： QEONMDQZNCQLMO-UHFFFAOYSA-N
• SMILES： Br.S1C(N)=NC(=C1)CCC(=O)O

Computed Properties

• Exact Mass: 251.95681g/mol
• Monoisotopic Mass: 251.95681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų